Cas no 2384795-10-0 (3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid
• CAS No: 2384795-10-0
• MF: C₁₅H₁₉F₂NO₄
• MW: 315.312471628189
• CID: 6444125
• PubChem ID: 165918595
• Update Time: 2025-06-11

3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid
• 2384795-10-0
• EN300-1071638
• 3-{[(tert-butoxy)carbonyl][(3,4-difluorophenyl)methyl]amino}propanoic acid

• Inchi： 1S/C15H19F2NO4/c1-15(2,3)22-14(21)18(7-6-13(19)20)9-10-4-5-11(16)12(17)8-10/h4-5,8H,6-7,9H2,1-3H3,(H,19,20)
• InChI Key： QPTIEKGUYRZVIP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN(C(=O)OC(C)(C)C)CCC(=O)O)F

Computed Properties

• Exact Mass: 315.12821441g/mol
• Monoisotopic Mass: 315.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid

Introduction to 3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid (CAS No. 2384795-10-0)

3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2384795-10-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its structural complexity and functional versatility, making it a valuable intermediate in the synthesis of bioactive molecules. The presence of both protective and reactive groups in its molecular framework underscores its potential utility in drug design and medicinal chemistry applications.

The tert-butoxy carbonyl (Boc) group in the molecule serves as an important protecting group for amino functions, which is a common strategy in peptide synthesis and modification. This protection ensures that the amino group remains inert under certain reaction conditions, allowing for selective functionalization at other sites. The (3,4-difluorophenyl)methylamino moiety introduces a fluorinated aromatic ring system, which is known to enhance metabolic stability and binding affinity in drug candidates. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate electronic properties, lipophilicity, and receptor interactions.

The propanoic acid moiety at the C-terminal provides a reactive site for further derivatization, enabling the construction of more complex molecular architectures. This compound’s bifunctional nature makes it particularly useful in the synthesis of peptidomimetics and protease inhibitors, where both protecting and reactive groups are essential for controlled assembly. The combination of these structural features positions 3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid as a versatile building block for innovative drug discovery efforts.

In recent years, there has been growing interest in fluorinated compounds due to their demonstrated pharmacological advantages. The 3,4-difluorophenyl scaffold has been explored in various therapeutic areas, including oncology and central nervous system (CNS) disorders. Its ability to enhance binding interactions with biological targets has led to the development of several FDA-approved drugs that incorporate fluorine atoms. For instance, fluorinated analogs have shown improved bioavailability and reduced susceptibility to enzymatic degradation compared to their non-fluorinated counterparts. This trend highlights the importance of fluorinated phenyl derivatives in modern medicinal chemistry.

The Boc-protected amino acid derivative aspect of this compound aligns with ongoing research trends in peptide-based therapeutics. Peptides have emerged as a critical class of drugs due to their high specificity and low toxicity profiles. However, their clinical application is often limited by issues such as poor stability in biological fluids and rapid degradation by proteases. Strategies like Boc protection help mitigate these challenges by ensuring that peptides are synthesized and modified under controlled conditions. This approach is particularly relevant in the development of peptide mimetics, which aim to replicate the biological activity of peptides while offering improved pharmacokinetic properties.

Recent advancements in synthetic methodologies have further expanded the utility of compounds like 3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have made it feasible to explore large libraries of fluorinated amino acid derivatives efficiently. These methods enable researchers to rapidly screen for novel scaffolds with optimized pharmacological profiles. Additionally, computational modeling tools have been instrumental in predicting how structural modifications will impact biological activity, allowing for more targeted design iterations.

The compound’s potential applications extend beyond traditional small-molecule drug development. It has shown promise as a precursor for generating enzyme inhibitors that target critical therapeutic pathways. For example, proteases play a pivotal role in various diseases, including cancer and inflammatory disorders. By leveraging the reactive sites on 3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid, researchers can develop inhibitors that disrupt these enzymatic processes effectively. The incorporation of fluorine into such inhibitors can further enhance their binding affinity and selectivity.

Another emerging area where this compound is relevant is in the field of biologics conjugation. The Boc-protected amine group can serve as an anchor point for attaching biomolecules such as antibodies or nucleic acids through linker chemistry. This approach is widely used in targeted therapies where drugs are designed to deliver payloads directly to diseased tissues or cells. The stability provided by the Boc group ensures that conjugation reactions proceed efficiently without unintended side products.

The chemical synthesis of 3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid involves multi-step reactions that require precise control over reaction conditions. Key steps typically include halogenation of a precursor aromatic ring followed by nucleophilic substitution with an amine derivative. The introduction of fluorine atoms often necessitates specialized reagents or catalytic systems to achieve high yields and purity levels. Advances in fluorination techniques have made it possible to incorporate fluorine more efficiently into complex molecules like this one.

In conclusion,3-{(tert-butoxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid (CAS No. 2384795-10-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability across multiple therapeutic domains. Its role as an intermediate for synthesizing protected amino acids with fluorinated aromatic moieties underscores its importance in modern drug discovery efforts aimed at developing next-generation therapeutics with enhanced efficacy and stability profiles.